BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Methoxybenzaldehyde physical properties and
hazards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methoxybenzaldehyde

Cat. No.: B044291

An In-depth Technical Guide to 4-Methoxybenzaldehyde: Physical Properties and Hazards

Introduction

4-Methoxybenzaldehyde (also known as p-Anisaldehyde) is an organic compound with the
chemical formula CsHsOz2.[1] It consists of a benzene ring substituted with a methoxy group
and a formyl group.[1] This colorless liquid is recognized for its sweet, floral, and strong anise-
like aroma.[1] Structurally similar to vanillin, 4-Methoxybenzaldehyde is a significant
compound in the fragrance and flavor industries.[1] It also serves as a crucial intermediate in
the synthesis of various pharmaceuticals and perfumery products.[1] This guide provides a
comprehensive overview of its physical properties, associated hazards, and handling protocols
for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 4-Methoxybenzaldehyde are
summarized below. These properties are essential for its handling, storage, and application in
experimental settings.
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Property

Value

Molecular Formula

CsHsO2

Molecular Weight 136.15 g/mol [2]
Appearance Clear Liquid[2][3]
Odor Sweet, powdery, spicy, vanilla-like[4]
Melting Point -1to 2 °C (30.2 to 35.6 °F)[5][6]
- _ 248 - 249 °C (478.4 - 480.2 °F) at 760 mmHg[2]
Boiling Point
[3]
Density 1.119 g/cm3 at 25 °C (77 °F)
- In water: 2 g/L at 20 °C (68 °F)[2]- Miscible
Solubility with acetone, alcohol, ether, chloroform, and
benzene.[6]
Flash Point 116 °C (241 °F) - closed cup[3][4]

Autoignition Temperature

225 °C (437 °F)[2][3]

Vapor Pressure

1.5 mbar at 74.7 °C[2][3]

Vapor Density

4.7 (Air = 1.0)[2][4][5]

log Pow (Octanol/Water)

1.56 at 25 °C (77 °F)[2]

Refractive Index

n20/D = 1.573[5]

Viscosity

4.1 - 4.22 mPas at 25 °C[2][4]

Hazards and Toxicological Data

Understanding the hazards associated with 4-Methoxybenzaldehyde is critical for ensuring

laboratory safety and proper handling. The compound is classified for its potential reproductive

and aquatic toxicity.
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Hazard Class

GHS Classification

Reproductive Toxicity Category 2
Acute Aquatic Hazard Category 3
Chronic Aquatic Hazard Category 3
Signal Word Warning[5]
Pictogram Health Hazard

Hazard Statements

- H361: Suspected of damaging fertility or the
unborn child.- H412: Harmful to aquatic life with

long lasting effects.[2]

Precautionary Statements

- P201: Obtain special instructions before use.-
P202: Do not handle until all safety precautions
have been read and understood.- P273: Avoid
release to the environment.[2]- P280: Wear
protective gloves/protective clothing/eye
protection/face protection.- P308 + P313: IF
exposed or concerned: Get medical
advice/attention.- P405: Store locked up.- P501:
Dispose of contents/container to an approved

waste disposal plant.[2]

Toxicity Data:

Test Result Species Method

OECD Test Guideline
LD50 Oral 3,210 mg/kg Rat

401
LD50 Dermal > 5,000 mg/kg Rabbit ECHA

OECD Test Guideline
Skin Irritation No skin irritation - 24 h ~ Rabbit

404

o o ] OECD Test Guideline

Eye Irritation No eye irritation Rabbit

405
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Experimental Protocols

The determination of physical properties requires standardized experimental procedures.
Below are general methodologies for key properties.

1. Determination of Melting Point

o Objective: To determine the temperature range over which the solid phase of a substance
transitions to the liquid phase.

o Methodology: A small, dry sample of the compound is placed into a capillary tube. The tube
is then inserted into a calibrated melting point apparatus. The apparatus is heated slowly,
and the temperature at which the substance first begins to melt and the temperature at which
it becomes completely liquid are recorded. For a pure substance, this should be a narrow
range. Given that 4-Methoxybenzaldehyde's melting point is around -1 °C, a specialized
low-temperature apparatus would be required.

2. Determination of Boiling Point

o Objective: To determine the temperature at which the vapor pressure of the liquid equals the
pressure surrounding the liquid.

» Methodology: The boiling point can be determined by simple distillation. A sample of the
liquid is placed in a distillation flask with a few boiling chips. A thermometer is positioned so
that the top of the bulb is level with the bottom of the side-arm of the flask. The flask is
heated, and as the liquid boils and the vapor condenses on the thermometer, the stable
temperature reading is recorded as the boiling point at the given atmospheric pressure.

3. Determination of Solubility
¢ Objective: To assess the solubility of the compound in various solvents.
o Methodology:

o Place a small, pre-weighed amount of 4-Methoxybenzaldehyde (e.g., 25 mg) into a test
tube.[7]

o Add a measured volume of the solvent (e.g., 0.75 mL of water) in small portions.[7]
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o After each addition, shake the tube vigorously for a set period (e.g., 10-20 seconds).[8][9]
o Observe whether the solute completely dissolves.[8]

o The process can be repeated with different solvents (e.g., ethanol, diethyl ether, 5%
NaOH, 5% HCI) to classify the compound's solubility characteristics.[7][10] The solubility in
acidic or basic solutions helps identify functional groups.[10]

Hazard and Precaution Relationship

The following diagram illustrates the logical flow from identifying the hazards of 4-
Methoxybenzaldehyde to implementing the necessary safety precautions.

Required Precautions (P-Statements)

P501: Dispose of safely

Hazard Statements P273: Avoid release

Hazard Identification to the environment

—
H412: Harmful to aquatic
Environmental Hazard life with long
(Aquatic Toxicity) lasting effects
) A
—

Health Hazard H361: Suspected of
(Reproductive Toxicity) damaging fertility or
the unborn child

Safety Outcomes

Environmental Protection

P280: Wear protective
gloves/clothing/eye/face
protection

P405: Store locked up

P308+P313: If exposed,
get medical advice

P201: Obtain instructions
P202: Read safety precautions

Safe Personnel Handling
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Caption: Logical workflow from hazard identification to safety outcomes for 4-
Methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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